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Compound of Interest

Compound Name: Farnesylcysteine

Cat. No.: B1623977

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of farnesylcysteine-based
probes for the identification and characterization of farnesylated proteins. This technology
offers a powerful tool for proteomics research and drug discovery, enabling the specific
labeling, enrichment, and identification of this important class of post-translationally modified
proteins.

Introduction

Protein farnesylation, the attachment of a 15-carbon farnesyl isoprenoid to a C-terminal
cysteine residue, is a crucial post-translational modification that governs the localization and
function of numerous proteins involved in cellular signaling.[1] Key examples include members
of the Ras and Rho GTPase superfamilies, as well as nuclear lamins.[1][2] Aberrant
farnesylation is implicated in various diseases, including cancer, making farnesylated proteins
attractive targets for drug development.

Farnesylcysteine-based probes are synthetic analogs of farnesyl pyrophosphate (FPP) that
are metabolically incorporated into proteins by the enzyme farnesyltransferase (FTase). These
probes contain a bioorthogonal handle, such as an azide or an alkyne, which allows for the
subsequent covalent attachment of a reporter tag, like biotin for enrichment or a fluorophore for
visualization, through highly specific chemical reactions.[3][4] This "Tagging-via-Substrate"
(TAS) approach enables the sensitive and specific detection and identification of farnesylated
proteins from complex biological samples.[3]
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Experimental Workflow Overview

The overall workflow for utilizing farnesylcysteine-based probes in proteomics involves
several key steps, from metabolic labeling of cells to the final identification of farnesylated

proteins by mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

